Cas no 338749-08-9 ((2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime)

• Product Name: (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime
• CAS No: 338749-08-9
• MF: C₂₂H₁₉ClN₂O
• MW: 362.852064371109
• CID: 5175585
• Update Time: 2025-07-17

(2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• (2-PHENYLCYCLOPROPYL)(2-PYRIDINYL)METHANONE O-(4-CHLOROBENZYL)OXIME
• (Z)-[(4-chlorophenyl)methoxy][(2-phenylcyclopropyl)(pyridin-2-yl)methylidene]amine
• (Z)-N-[(4-chlorophenyl)methoxy]-1-(2-phenylcyclopropyl)-1-pyridin-2-ylmethanimine
• (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime

• Inchi： 1S/C22H19ClN2O/c23-18-11-9-16(10-12-18)15-26-25-22(21-8-4-5-13-24-21)20-14-19(20)17-6-2-1-3-7-17/h1-13,19-20H,14-15H2/b25-22-
• InChI Key： KXSCUFLGDPVJOC-LVWGJNHUSA-N
• SMILES： ClC1C=CC(=CC=1)CO/N=C(\C1C=CC=CN=1)/C1CC1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• XLogP3: 5.4
• Topological Polar Surface Area: 34.5

Additional information on (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime

Recent Advances in the Study of (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime (CAS: 338749-08-9)

In recent years, the compound (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime (CAS: 338749-08-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its cyclopropyl and pyridinyl moieties, has been identified as a promising scaffold for the development of novel enzyme inhibitors. Recent studies have highlighted its ability to modulate key biological pathways, particularly those involving oxidative stress and inflammation. Researchers have synthesized and evaluated a series of derivatives to optimize its pharmacological properties, with a focus on improving bioavailability and target specificity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where the compound demonstrated potent inhibitory activity against a specific class of enzymes involved in neurodegenerative diseases. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism, revealing a high affinity for the active site of the target enzyme. These findings suggest potential applications in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Further investigations into the pharmacokinetic properties of (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime have revealed promising results. A recent preclinical study conducted in animal models demonstrated favorable absorption and distribution profiles, with minimal off-target effects. The compound's metabolic stability was also assessed, showing resistance to rapid degradation by hepatic enzymes, a critical factor for its development as a therapeutic agent.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology research. Its ability to selectively label and inhibit specific proteins has made it a valuable tool for studying protein function and interaction networks. Recent advancements in probe design have leveraged the compound's structural versatility to develop highly specific imaging agents for live-cell microscopy.

Despite these promising developments, challenges remain in the clinical translation of (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (2-phenylcyclopropyl)(2-pyridinyl)methanone O-(4-chlorobenzyl)oxime (CAS: 338749-08-9) represents a compelling area of research with significant potential in both therapeutic and diagnostic applications. Continued exploration of its biological activity and optimization of its chemical properties will be crucial for unlocking its full potential in the field of chemical biology and medicine.